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Compound of Interest

4-(Carboxymethyl)phenylboronic
Compound Name:
acid pinacol ester

Cat. No.: B1364592

An In-depth Technical Guide to 4-(Carboxymethyl)phenylboronic acid pinacol ester for
Researchers and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Chemistry

4-(Carboxymethyl)phenylboronic acid pinacol ester, also known as 2-(4-(4,4,5,5-
Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetic acid, is a bifunctional organoboron
compound that has emerged as a cornerstone reagent in organic synthesis and medicinal
chemistry. Its structure uniquely combines a stable arylboronic ester with a reactive carboxylic
acid moiety, offering a powerful handle for molecular construction. This guide provides a
comprehensive overview of its properties, stability, synthesis, and critical applications, with a
focus on the underlying principles that govern its utility for researchers in drug discovery and
development.

The key to its widespread use lies in the pinacol ester group, which serves as a robust
protecting group for the otherwise unstable boronic acid.[1] Boronic acids are prone to
dehydration to form cyclic trimers (boroxines) and can undergo protodeboronation, leading to
reduced reactivity and inconsistent results. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane ring
system effectively shields the boron atom, rendering the compound significantly more stable,
easier to handle, and suitable for extended storage.[1][2]
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Physicochemical Properties and Characterization

Understanding the fundamental properties of a reagent is critical for its effective application. 4-
(Carboxymethyl)phenylboronic acid pinacol ester is a white to off-white solid at room
temperature.[3] Its key properties are summarized below.

Property Value Reference
CAS Number 797755-07-8 [31[4]1[5]
Molecular Formula C14H19BOa4 [3][4]6]
Molecular Weight 262.11 g/mol [3114]
Melting Point 165-170 °C [3]
Appearance Solid [3]
) CC1(C)OB(OC1(C)C)c2ccc(C
SMILES String [3]
C(0)=0)cc2
FNLWHBHWDXCWHV-
InChl Key [3]

UHFFFAOYSA-N

Standard characterization involves techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy to confirm the proton and carbon framework and Mass Spectrometry (MS) to
verify the molecular weight.

Caption: Chemical structure of 4-(Carboxymethyl)phenylboronic acid pinacol ester.

The Critical Role of the Pinacol Ester: Stability and
Reactivity

The decision to use a boronic acid pinacol ester instead of the corresponding free boronic acid
is a strategic one, rooted in the principles of chemical stability. The pinacol group confers
significant advantages that streamline synthesis and improve reproducibility.

e Enhanced Stability: Pinacol esters are less susceptible to moisture and air, simplifying
handling and weighing procedures.[1] This stability translates to a longer shelf life, which is
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crucial for laboratory inventory management.[1]

o Suppression of Side Reactions: The protection of the boronic acid moiety prevents the
formation of boroxine anhydrides, ensuring that the active species is present in a well-
defined and monomeric form for reaction.[1]

o Controlled Reactivity: While stable to storage and purification (including silica gel
chromatography), the pinacol ester can be readily hydrolyzed in situ under the basic
conditions typical of cross-coupling reactions to generate the active boronic acid species
needed for the catalytic cycle.[7] This "on-demand" generation of the reactive species
contributes to cleaner reactions and higher yields.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1364592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

